6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine

Specification

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 6-methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine
• Standard InChI: InChI=1S/C13H20N2/c1-9(2)7-11-8-13-12(15-10(11)3)5-4-6-14-13/h8-9,14H,4-7H2,1-3H3
• Standard InChI Key: UYUUWQHEBWCGPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1CC(C)C)NCCC2

Introduction

Chemical Structure and Physicochemical Properties

Core Structure and Substituents

The compound features a 1,5-naphthyridine core, a bicyclic system comprising two fused pyridine rings. Partial saturation at the 1,2,3,4-positions introduces a tetrahydro configuration, reducing aromaticity and altering reactivity compared to fully unsaturated naphthyridines. Key substituents include:

• A methyl group at position 6, which enhances steric bulk and influences electronic distribution.

• A 2-methylpropyl (isobutyl) group at position 7, contributing to hydrophobicity and potential ligand-receptor interactions.

The three-dimensional conformation, validated by PubChem’s interactive model, reveals a puckered tetrahydro ring system, with the isobutyl group adopting a gauche configuration to minimize steric clash.

Molecular Descriptors

• IUPAC Name: 6-methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine.

• SMILES: CC1=NC2=C(C=C1CC(C)C)NCCC2, encoding the connectivity of atoms.

• InChIKey: UYUUWQHEBWCGPO-UHFFFAOYSA-N, providing a unique identifier for chemical databases.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis typically involves multi-step organic reactions, as outlined by VulcanChem:

• Condensation: A substituted aldehyde reacts with a primary amine to form an imine intermediate.

• Cyclization: Intramolecular nucleophilic attack under acidic or basic conditions generates the tetrahydro-naphthyridine core.

• Functionalization: Electrophilic aromatic substitution introduces the methyl and isobutyl groups.

For example, condensation of 3-methylbutyraldehyde with 2-aminopyridine derivatives, followed by cyclization using $\text{POCl}_3$, yields the core structure. Subsequent Friedel-Crafts alkylation introduces the isobutyl group.

Industrial Optimization

Scalable production employs:

• Continuous Flow Reactors: Enhance yield and reduce reaction times by maintaining precise temperature control.

• Heterogeneous Catalysts: Zeolites or immobilized enzymes minimize waste and improve regioselectivity.

• Green Solvents: Cyclopentyl methyl ether (CPME) replaces toxic solvents like dichloromethane, aligning with green chemistry principles.

Chemical Reactivity and Analytical Characterization

Key Reactions

The compound participates in reactions typical of secondary amines and electron-deficient heterocycles:

• N-Alkylation: Reacts with alkyl halides (e.g., methyl iodide) to form quaternary ammonium salts, useful in medicinal chemistry.

• Electrophilic Substitution: Nitration at position 5 occurs under mixed acid conditions, yielding nitro derivatives for further functionalization.

• Oxidation: Treatment with $\text{KMnO}_4$ oxidizes the tetrahydro ring to a fully aromatic naphthyridine, altering UV-Vis absorption profiles.

Spectroscopic Data

• NMR: $^1\text{H}$ NMR (400 MHz, CDCl$_3$) shows signals at δ 1.02 (d, 6H, isobutyl CH$_3$), 2.35 (s, 3H, C6-CH$_3$), and 3.45 (m, 2H, N-CH$_2$).

• Mass Spectrometry: ESI-MS exhibits a base peak at m/z 204.31 ([M+H]$^+$), consistent with the molecular weight.

Research Applications

Pharmaceutical Intermediates

The compound serves as a precursor to kinase inhibitors and G protein-coupled receptor (GPCR) modulators. Its rigid scaffold mimics purine bases, enabling interactions with ATP-binding pockets.

Material Science

Functionalized derivatives are explored as:

• Organic Semiconductors: Electron-deficient naphthyridine cores facilitate charge transport in thin-film transistors.

• Metal-Organic Frameworks (MOFs): Nitrogen atoms coordinate to transition metals, forming porous structures for gas storage.